Cas no 1261894-39-6 (N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide)

• Product Name: N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide
• CAS No: 1261894-39-6
• MF: C₁₃H₁₂FNO₃S
• MW: 281.30268573761
• MDL: MFCD18314053
• CID: 1223008
• PubChem ID: 53219730
• Update Time: 2025-05-20

N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide
• MFCD18314053
• N-(3'-Fluoro-4'-hydroxy[1,1'-biphenyl]-3-yl)methanesulfonamide
• 2-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95%
• DTXSID30684554
• 1261894-39-6
• 2-FLUORO-4-(3-METHYLSULFONYLAMINOPHENYL)PHENOL

• MDL： MFCD18314053
• Inchi： 1S/C13H12FNO3S/c1-19(17,18)15-11-4-2-3-9(7-11)10-5-6-13(16)12(14)8-10/h2-8,15-16H,1H3
• InChI Key： USTDRCDUYOVPML-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=CC(=C(C=1)F)O)(=O)=O

Computed Properties

• Exact Mass: 281.05219258g/mol
• Monoisotopic Mass: 281.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide

N-[3-(3-Fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide (CAS No. 1261894-39-6): An Overview

N-[3-(3-Fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide (CAS No. 1261894-39-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as FLUOHYDROPHENYL PHENYL METHANESULFONAMIDE, is characterized by its unique structural features, including a fluoro-substituted phenyl ring and a hydroxyl group, which contribute to its biological activity and pharmacological properties.

The chemical structure of N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide consists of a methanesulfonamide moiety attached to a substituted phenyl ring. The presence of the fluoro and hydroxyl groups imparts specific physicochemical properties that are crucial for its biological interactions. These features make it an attractive candidate for various medicinal applications, particularly in the areas of neurology and oncology.

Recent studies have highlighted the potential of N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide as a modulator of ion channels and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity as a selective inhibitor of the transient receptor potential (TRP) channels, specifically TRPV1 and TRPA1. These channels play critical roles in pain sensation and inflammation, making N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide a promising lead compound for the development of novel analgesic agents.

In addition to its role in pain management, N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide has also been investigated for its potential anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide has been extensively studied to understand its behavior in biological systems. Research indicates that it exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has shown low toxicity in preclinical models, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in specific disease conditions.

The synthesis of N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide involves several steps, including the preparation of the fluoro-substituted phenol intermediate and subsequent coupling with methanesulfonyl chloride. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. The choice of synthetic method depends on factors such as scalability and cost-effectiveness for industrial production.

In conclusion, N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide (CAS No. 1261894-39-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of pain management and oncology. Ongoing clinical trials will provide valuable insights into its safety and efficacy, potentially leading to new treatment options for patients suffering from various diseases.